Cas no 1267032-68-7 ([2-(4-Ethoxyphenyl)ethyl](propan-2-yl)amine)

• Product Name: [2-(4-Ethoxyphenyl)ethyl](propan-2-yl)amine
• CAS No: 1267032-68-7
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 6263579
• PubChem ID: 62801605
• Update Time: 2025-05-23

[2-(4-Ethoxyphenyl)ethyl](propan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• AKOS012096563
• 1267032-68-7
• [2-(4-ethoxyphenyl)ethyl](propan-2-yl)amine
• EN300-842380
• [2-(4-Ethoxyphenyl)ethyl](propan-2-yl)amine

• Inchi： 1S/C13H21NO/c1-4-15-13-7-5-12(6-8-13)9-10-14-11(2)3/h5-8,11,14H,4,9-10H2,1-3H3
• InChI Key： HCCBESAGWNYYNS-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1)CCNC(C)C

Computed Properties

• Exact Mass: 207.162314293g/mol
• Monoisotopic Mass: 207.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 21.3Ų

Additional information on [2-(4-Ethoxyphenyl)ethyl](propan-2-yl)amine

Comprehensive Overview of [2-(4-Ethoxyphenyl)ethyl](propan-2-yl)amine (CAS No. 1267032-68-7)

[2-(4-Ethoxyphenyl)ethyl](propan-2-yl)amine, with the CAS number 1267032-68-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of amine derivatives, which are widely studied for their potential applications in drug development and material science. The unique structural features of this molecule, including its ethoxy phenyl and isopropylamine moieties, make it a subject of interest for researchers exploring novel bioactive molecules.

In recent years, the demand for amine-based compounds like [2-(4-Ethoxyphenyl)ethyl](propan-2-yl)amine has surged due to their versatility in synthesizing pharmaceutical intermediates. Researchers are particularly intrigued by its potential role in modulating central nervous system (CNS) targets, a hot topic in neuroscience and drug discovery. The compound's CAS no 1267032-68-7 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The synthesis of [2-(4-Ethoxyphenyl)ethyl](propan-2-yl)amine involves multi-step organic reactions, often starting from 4-ethoxyphenylethylamine and isopropyl halides. Its molecular structure has been characterized using advanced techniques such as NMR spectroscopy and mass spectrometry, ensuring high purity for research applications. The compound's logP value and solubility profile are critical parameters for researchers evaluating its drug-likeness, aligning with the growing focus on ADME properties in modern pharmacology.

One of the most searched questions about CAS 1267032-68-7 relates to its potential biological activities. While comprehensive studies are ongoing, preliminary research suggests interactions with G-protein coupled receptors (GPCRs), a key area in drug target discovery. This aligns with the broader industry trend toward precision medicine and targeted therapies. The compound's ethoxy group may contribute to enhanced blood-brain barrier permeability, a highly sought-after property in CNS drug development.

From a chemical safety perspective, [2-(4-Ethoxyphenyl)ethyl](propan-2-yl)amine requires standard laboratory handling procedures. Its material safety data sheet (MSDS) provides essential information for researchers, addressing common queries about storage conditions and compatibility. The compound's stability under various pH conditions is another frequently researched aspect, particularly for formulation scientists.

The global market for specialized amines like CAS 1267032-68-7 has expanded significantly, driven by increasing R&D investments in life sciences. Suppliers often highlight its high purity grade (>98%) to meet the stringent requirements of pharmaceutical applications. Recent patent literature reveals growing interest in its derivatives for potential therapeutic applications, though detailed clinical data remains proprietary in many cases.

Analytical methods for [2-(4-Ethoxyphenyl)ethyl](propan-2-yl)amine quantification typically employ HPLC or GC techniques, with researchers frequently searching for optimized chromatographic conditions. The compound's UV absorption characteristics are also well-documented, facilitating method development in quality control laboratories. These technical details are crucial for scientists working on method validation and regulatory compliance.

In the context of green chemistry initiatives, there's increasing interest in sustainable synthesis routes for amine derivatives like 1267032-68-7. Researchers are exploring catalytic methods and biocatalytic approaches to improve the atom economy of production processes. This aligns with the pharmaceutical industry's focus on environmentally friendly synthesis, a topic generating substantial discussion in recent scientific conferences.

The intellectual property landscape surrounding [2-(4-Ethoxyphenyl)ethyl](propan-2-yl)amine is dynamic, with multiple patents covering its synthesis methods and potential applications. Legal professionals and researchers often search for patent expiration dates and freedom-to-operate analyses related to this compound. Its inclusion in various chemical libraries for high-throughput screening further underscores its importance in early-stage drug discovery programs.

Looking ahead, the scientific community anticipates more published data on the structure-activity relationships (SAR) of CAS 1267032-68-7 derivatives. The compound serves as a valuable chemical building block for medicinal chemists designing novel small molecule therapeutics. With the continued growth of computational chemistry and AI-assisted drug design, researchers are increasingly modeling its interactions with biological targets, making it a compound to watch in coming years.